Cas no 1414958-06-7 ([2-(4-Chlorophenoxy)-4-fluorophenyl]methanol)

• Product Name: [2-(4-Chlorophenoxy)-4-fluorophenyl]methanol
• CAS No: 1414958-06-7
• MF: C₁₃H₁₀ClFO₂
• MW: 252.668706417084
• CID: 3161360
• PubChem ID: 97301732
• Update Time: 2025-04-21

[2-(4-Chlorophenoxy)-4-fluorophenyl]methanol Chemical and Physical Properties

Names and Identifiers

• [2-(4-Chlorophenoxy)-4-fluorophenyl]methanol
• [2-(4-Chloro-phenoxy)-4-fluoro-phenyl]-methanol
• SB33367
• C13H10ClFO2
• 1414958-06-7

• Inchi： 1S/C13H10ClFO2/c14-10-2-5-12(6-3-10)17-13-7-11(15)4-1-9(13)8-16/h1-7,16H,8H2
• InChI Key： COCGWFKCAVXVNK-UHFFFAOYSA-N
• SMILES： C1(CO)=CC=C(F)C=C1OC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 252.0353354Da
• Monoisotopic Mass: 252.0353354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5Ų